Cas no 1247867-80-6 (5,5-Dimethylpyrrolidin-3-one hydrochloride)

• Product Name: 5,5-Dimethylpyrrolidin-3-one hydrochloride
• CAS No: 1247867-80-6
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 4580661
• Update Time: 2025-05-22

5,5-Dimethylpyrrolidin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethylpyrrolidin-3-one hydrochloride
• NE39551
• 5,5-dimethylpyrrolidin-3-one;hydrochloride
• 5,5-Dimethylpyrrolidin-3-one hydrochloride

• Inchi： 1S/C6H11NO.ClH/c1-6(2)3-5(8)4-7-6;/h7H,3-4H2,1-2H3;1H
• InChI Key： BQJHXMKWNWPOST-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNC(C)(C)C1

Computed Properties

• Exact Mass: 149.0607417 g/mol
• Monoisotopic Mass: 149.0607417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• Molecular Weight: 149.62

Additional information on 5,5-Dimethylpyrrolidin-3-one hydrochloride

5,5-Dimethylpyrrolidin-3-one Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1247867-80-6, commonly referred to as 5,5-Dimethylpyrrolidin-3-one hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclic ketones and is characterized by its unique structure, which includes a pyrrolidinone ring substituted with two methyl groups at the 5-position and a hydrochloride counterion. The molecule's structure not only imparts it with interesting physical properties but also opens up avenues for diverse applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of 5,5-Dimethylpyrrolidin-3-one hydrochloride as a versatile building block in organic synthesis. Researchers have explored its role in the construction of complex molecular frameworks, leveraging its reactivity and stability under various reaction conditions. For instance, the compound has been employed as a precursor in the synthesis of bioactive molecules, including those with potential therapeutic applications.

The synthesis of 5,5-Dimethylpyrrolidin-3-one hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free base, followed by protonation to yield the hydrochloride salt. This process often involves careful control of reaction conditions to ensure high purity and yield. The compound's stability under various storage conditions has also been investigated, with findings suggesting that it remains stable under normal laboratory conditions when stored appropriately.

In terms of pharmacological activity, 5,5-Dimethylpyrrolidin-3-one hydrochloride has shown promise in preclinical studies as a modulator of certain biological pathways. For example, recent research has demonstrated its ability to influence cellular signaling pathways involved in inflammation and oxidative stress. These findings underscore its potential as a lead compound for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related disorders.

Moreover, the compound's unique structural features have led to its exploration in the field of medicinal chemistry as a scaffold for drug design. Its ability to form hydrogen bonds and participate in π-π interactions makes it an attractive candidate for designing molecules with specific bioactivity profiles. Researchers have also investigated its metabolic stability and pharmacokinetic properties, which are critical factors in determining its suitability as a drug candidate.

Another area of interest surrounding 5,5-Dimethylpyrrolidin-3-one hydrochloride is its application in asymmetric synthesis. The compound's chiral centers provide an opportunity for enantioselective reactions, which are highly valued in the pharmaceutical industry for producing enantiomerically pure compounds. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's applications in this domain.

In conclusion, 5,5-Dimethylpyrrolidin-3-one hydrochloride (CAS No. 1247867-80-6) is a multifaceted compound with significant potential across various fields of chemistry and pharmacology. Its structural versatility, reactivity, and stability make it an invaluable tool for researchers engaged in organic synthesis and drug discovery. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific research and therapeutic development.